Cas no 129393-26-6 (Cholest-22-ene-4,6,8,15,24-pentol,3-[(2,4-di-O-methyl-b-D-xylopyranosyl)oxy]-, (3b,4b,5a,6b,15a,22E,24R)- (9CI))

• Product Name: Cholest-22-ene-4,6,8,15,24-pentol,3-[(2,4-di-O-methyl-b-D-xylopyranosyl)oxy]-, (3b,4b,5a,6b,15a,22E,24R)- (9CI)
• CAS No: 129393-26-6
• MF: C₃₄H₅₈O₁₀
• MW: 626.818332195282
• CID: 208374
• Update Time: 2024-03-01

Cholest-22-ene-4,6,8,15,24-pentol,3-[(2,4-di-O-methyl-b-D-xylopyranosyl)oxy]-, (3b,4b,5a,6b,15a,22E,24R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholest-22-ene-4,6,8,15,24-pentol,3-[(2,4-di-O-methyl-b-D-xylopyranosyl)oxy]-, (3b,4b,5a,6b,15a,22E,24R)- (9CI)
• LaeviusculosideH
• Cholest-22-ene-4,6,8,15,24-pentol, 3-[(2,4-di-O-methyl-β-D-xylopyranosyl)oxy]-, (3β,4β,5α,6β,15α,22E,24R)- (9CI)

• Inchi： 1S/C34H58O10/c1-17(2)20(35)9-8-18(3)19-14-21(36)30-32(19,4)13-11-25-33(5)12-10-23(27(38)26(33)22(37)15-34(25,30)40)44-31-29(42-7)28(39)24(41-6)16-43-31/h8-9,17-31,35-40H,10-16H2,1-7H3/b9-8+/t18-,19-,20+,21+,22-,23+,24-,25-,26+,27+,28+,29-,30-,31+,32-,33-,34+/m1/s1
• InChI Key： UOFRAQKPERYFCZ-MHGWTVLUSA-N
• SMILES： [C@@H]1(O[C@@H]2OC[C@@H](OC)[C@H](O)[C@H]2OC)[C@H](O)[C@@]2([H])[C@](C)(CC1)[C@]1([H])[C@](O)([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)/C=C/[C@H](O)C(C)C)C[C@@H]3O)C[C@H]2O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 753.7±60.0 °C(Predicted)
• PSA: 52.54
• pka: 12.95±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides